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Compound of Interest

Compound Name: Butyl 2-nitropropanoate

Cat. No.: B15422456 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide addresses the discovery and history of Butyl 2-nitropropanoate.

Extensive searches of chemical literature and databases indicate that Butyl 2-
nitropropanoate is a novel compound with no documented history of synthesis or discovery.

This document, therefore, presents a hypothetical pathway for its synthesis based on

established chemical principles and provides predicted physicochemical properties derived

from analogous compounds.

Hypothetical Synthesis
The most probable synthetic route to Butyl 2-nitropropanoate is via a Fischer-Speier

esterification of 2-nitropropanoic acid with n-butanol, catalyzed by a strong acid such as sulfuric

acid.

Experimental Protocol:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark

apparatus, combine 2-nitropropanoic acid (1.0 eq) and n-butanol (3.0 eq).

Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 eq) to the reaction mixture while

stirring.

Reflux: Heat the mixture to reflux. The progress of the reaction can be monitored by

observing the collection of water in the Dean-Stark trap.
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Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture

with diethyl ether and wash sequentially with saturated sodium bicarbonate solution and

brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by fractional distillation to yield

Butyl 2-nitropropanoate.

Predicted Physicochemical Properties
The following table summarizes the predicted properties of Butyl 2-nitropropanoate,

extrapolated from data for structurally similar compounds.

Property Predicted Value

Molecular Formula C\u2087H\u2081\u2083NO\u2084

Molecular Weight 161.18 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point Estimated 180-190 °C at atmospheric pressure

Solubility
Sparingly soluble in water; soluble in organic

solvents

Synthesis Workflow
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Caption: Hypothetical synthesis workflow for Butyl 2-nitropropanoate.

Biological Activity and Signaling Pathways
There is no information available in the scientific literature regarding the biological activity or

potential signaling pathways of Butyl 2-nitropropanoate. As a novel compound, its

pharmacological profile remains to be investigated.

Conclusion
While the discovery and history of Butyl 2-nitropropanoate are not documented, this guide

provides a foundational framework for its potential synthesis and characterization. The provided

hypothetical experimental protocol and predicted properties offer a starting point for

researchers interested in exploring this novel chemical entity. Further experimental

investigation is required to determine its actual properties and potential applications.

To cite this document: BenchChem. [Butyl 2-nitropropanoate: A Technical Overview of a
Novel Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15422456#discovery-and-history-of-butyl-2-
nitropropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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